1-Benzyl-2,2-dimethylpiperazine

• IUPAC Name: 1-benzyl-2,2-dimethylpiperazine
• InChI: InChI=1S/C13H20N2/c1-13(2)11-14-8-9-15(13)10-12-6-4-3-5-7-12/h3-7,14H,8-11H2,1-2H3
• InChI Key: ZDYGXJLQTUNTKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCCN1CC2=CC=CC=C2)C
• Molecular Formula: C13H20N2
• DSSTOX Substance ID: DTXSID701278538
• Molecular Weight: 204.31 g/mol
• CAS RN: 846052-91-3

Description

1-Benzyl-2,2-dimethylpiperazine is a chemical compound with the CAS Number: 846052-91-3. It has a molecular weight of 204.32. This compound is a liquid at room temperature. It finds application in diverse scientific research due to its unique structure and properties, making it an ideal candidate for drug synthesis, organocatalysis, and material science investigations.

Synthesis Analysis

A rapid and efficient synthesis of 1-benzyl-2-difluoromethyl-piperazine has been described in the literature. This pathway has the advantage of avoiding orthogonal protection at the two piperazine nitrogen atoms and allows direct functionalization of the piperazine ring at the less accessible N-position. The synthesis starts from the simple commercially available N,N0-dibenzylethylendiamine.

Molecular Structure Analysis

The molecular structure of 1-Benzyl-2,2-dimethylpiperazine can be represented by the InChI Code: 1S/C13H20N2/c1-13(2)11-14-8-9-15(13)10-12-6-4-3-5-7-12/h3-7,14H,8-11H2,1-2H3. The InChI key for this compound is ZDYGXJLQTUNTKJ-UHFFFAOYSA-N.

Chemical Reactions Analysis

While specific chemical reactions involving 1-Benzyl-2,2-dimethylpiperazine are not mentioned in the search results, the compound’s unique structure suggests it could be involved in various chemical reactions, particularly in the field of drug synthesis and organocatalysis.

Physical And Chemical Properties Analysis

1-Benzyl-2,2-dimethylpiperazine is a liquid at room temperature. It has a molecular weight of 204.32.

Scientific Research Applications

Here’s a comprehensive analysis of the scientific research applications of 1-Benzyl-2,2-dimethylpiperazine, focusing on unique applications:

Drug Synthesis

1-Benzyl-2,2-dimethylpiperazine is a versatile compound in drug synthesis. .

Organocatalysis

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Material Science

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Safety and Hazards

The safety information for 1-Benzyl-2,2-dimethylpiperazine includes several hazard statements such as H302, H312, H314, H332, H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

The unique structure and properties of 1-Benzyl-2,2-dimethylpiperazine make it an ideal candidate for diverse scientific research, particularly in drug synthesis, organocatalysis, and material science investigations. This suggests that future research could explore these areas further.

Relevant Papers The search results included several relevant papers. One paper describes a rapid and efficient synthesis of 1-benzyl-2-difluoromethyl-piperazine. Another paper discusses the practical synthesis of 2-(4-benzyl-piperazin-1-ylmethyl)-5,6-dimethoxy-3-methyl.

Mechanism of Action

Target of Action

It is known that piperazine derivatives, such as 1-benzyl-2,2-dimethylpiperazine, often interact with the gamma-aminobutyric acid (gaba) receptors . These receptors play a crucial role in inhibitory neurotransmission in the central nervous system.

Mode of Action

Piperazine derivatives, including 1-Benzyl-2,2-dimethylpiperazine, are believed to act as GABA receptor agonists . They bind directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, which results in flaccid paralysis of the worm .

Biochemical Pathways

The activation of gaba receptors by piperazine derivatives can lead to an influx of chloride ions into the neuron, making the inside of the neuron more negative and less likely to depolarize and fire an action potential . This can affect various downstream effects related to neuronal signaling and muscle contraction.

Pharmacokinetics

It is known that piperazine derivatives are often metabolized in the liver and excreted via the kidneys . The absorption, distribution, metabolism, and excretion (ADME) properties of 1-Benzyl-2,2-dimethylpiperazine would likely impact its bioavailability and overall pharmacological effect.

Result of Action

The activation of gaba receptors by piperazine derivatives can lead to hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm . This suggests that 1-Benzyl-2,2-dimethylpiperazine may have similar effects.

Synthesis routes and methods

Procedure details

To a stirred solution of lithiulalluminium hydride (1.078 g, 28.4 mmol) in tetrahydrofuran (200 ml) at 0-20° C. was added 4-benzyl-3,3-dimethylpiperazin-2-one (6.2 g, 28.4 mmol in 100 ml tetrahydrofuran) over 1 h. The reaction mixture was warmed to 25° C. over 15 minutes followed by reflux for 6 h. The progress of reaction was monitored by TLC. After completion of reaction, the reaction mixture was cooled to 0-10° C. and 10% sodium hydroxide (50 ml) was added slowly over 1 h. and then allowed to stir for 20 hr at 25° C. The reaction mass was passed through celite and washed with tetrahydrofuran (500 ml). The combined filtrate was concentrated under reduced pressure. Water (100 ml) was added and the aq. phase was extracted with ethyl acetate (3×100 ml). The combined organic layer was washed with brine (50 ml) and dried over sodium sulphate, and concentrated under reduced pressure till dryness. The resulting crude product (5.2 g) was carried over to the next step without purification.